

A Comprehensive Technical Guide to Tubeimoside: Chemical Structure, Properties, and Biological Activity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Tubeimoside

Cat. No.: B16087358

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tubeimoside (TBMS), particularly **Tubeimoside-1** (also known as TBMS1, **Tubeimoside A**, or Lobatoside H), is a triterpenoid saponin isolated from the tubers of *Bolbostemma paniculatum* (Maxim) Franquet, a plant used in traditional Chinese medicine.[1][2][3][4] This class of compounds has garnered significant scientific interest due to its potent and diverse pharmacological activities, most notably its anti-tumor effects.[4][5][6] This document provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of **Tubeimoside-1**, with a focus on its mechanisms of action and relevant experimental methodologies.

Chemical Structure and Physicochemical Properties

Tubeimoside-1 is a complex cyclic bisdesmoside, a type of saponin characterized by two sugar chains.[1][7] The core structure is an oleanane-type triterpenoid aglycone.[8] A unique feature of its structure is the macrocyclic ester linkage formed by 3-hydroxy-3-methylglutaric

acid connecting the sugar chains.[9] This intricate structure contributes to its biological activity and physical properties.[1]

Physicochemical Data

The quantitative physicochemical properties of **Tubeimoside-1** are summarized in the table below. This data is essential for its handling, formulation, and interpretation in experimental settings.

Property	Value	References
CAS Number	102040-03-9	[1][10][11]
Molecular Formula	C ₆₃ H ₉₈ O ₂₉	[1][11][12]
Molecular Weight	1319.43 g/mol	[1][12][13]
Appearance	White to off-white amorphous powder	[1][6]
Melting Point	250 - 252 °C	[1]
Solubility	Soluble in DMSO (100 mg/mL), water (≥131.9 mg/mL); Insoluble in EtOH.[13] [14]	
LogP	-1.8 to -2.67	[1][12]

Biological Activity and Mechanism of Action

Tubeimoside-1 exhibits a wide spectrum of biological activities, including anti-inflammatory, anti-viral, and potent anti-cancer effects.[1][4][5] Its anti-tumor properties have been demonstrated across numerous cancer types, including lung, colorectal, liver, and breast cancer, acting through multiple cellular mechanisms such as inducing apoptosis, cell cycle arrest, and inhibiting metastasis.[5][10]

Anti-Cancer Activity

The cytotoxic effects of **Tubeimoside-1** against various cancer cell lines have been quantified, with IC50 values indicating its potency.


Cell Line	Cancer Type	IC50 Value (μM)	Incubation Time (h)	References
HepG2	Hepatoma	15.5	24	[6][13]
11.7	48	[6][13]		
9.2	72	[6][13]		
A549	Lung Cancer	~12 (μmol/L)	Not Specified	[10]
PC9	Lung Cancer	~16 (μmol/L)	Not Specified	[10]
NCI-H1299	Lung Cancer	10 (μmol/L) - effective dose	Not Specified	[2][10]
SKOV3	Ovarian Cancer	Not Specified	Not Specified	[15]
Caki	Renal Carcinoma	>5 (no effect)	Not Specified	[16]
HCT116	Colon Carcinoma	>5 (no effect)	Not Specified	[16]
HeLa	Cervical Carcinoma	>5 (no effect)	Not Specified	[16]

Key Signaling Pathways

Tubeimoside-1 modulates multiple signaling pathways that are often deregulated in cancer.[5] Its ability to target numerous pathways simultaneously contributes to its robust anti-tumor efficacy.[10]

- **Induction of Apoptosis:** TBMS1 is a potent inducer of apoptosis. It can trigger the mitochondrial (intrinsic) pathway by altering the Bax/Bcl-2 ratio, leading to the release of cytochrome c and the subsequent activation of caspase-9 and caspase-3.[3][10][13]
- **MAPK Pathway Activation:** The compound activates the Mitogen-Activated Protein Kinase (MAPK) pathway, particularly c-Jun N-terminal kinase (JNK) and p38, which is linked to apoptosis and cell cycle arrest.[5][10][17]

- **Cell Cycle Arrest:** TBMS1 can cause cell cycle arrest, primarily at the G2/M phase, by modulating the expression of key cell cycle regulators like p21, Cyclin B1, and cdc2.[5][10][18]
- **Inhibition of Angiogenesis:** It has been shown to inhibit tumor angiogenesis by targeting the VEGF-A/VEGFR2/ERK signaling pathway.[2][10]
- **Wnt/ β -catenin Pathway:** In colorectal cancer, TBMS1 has been found to suppress cell proliferation and invasion by stimulating the Wnt/ β -catenin signaling pathway.[10][19]
- **ER Stress:** In combination with other agents, TBMS1 can enhance cytotoxicity by activating endoplasmic reticulum (ER) stress pathways.[20]



[Click to download full resolution via product page](#)

Caption: **Tubeimoside-1** triggers the intrinsic apoptosis pathway.


Experimental Protocols

To evaluate the cytotoxic activity of **Tubeimoside-1**, the MTT assay is a commonly employed method.[6][13] This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells to form a purple formazan product.

Protocol: MTT Assay for Cell Viability

- Cell Seeding: Plate cells (e.g., A549, HepG2) in a 96-well plate at a density of 1×10^4 cells/well and incubate for 24 hours to allow for attachment.[\[13\]](#)
- Compound Treatment: Replace the medium with fresh medium containing various concentrations of **Tubeimoside-1** (e.g., 5, 10, 20, 40 μM). Include a vehicle-treated control group (e.g., DMSO).[\[13\]](#)
- Incubation: Incubate the plates for desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO₂ humidified incubator.[\[13\]](#)
- MTT Addition: Add MTT solution to each well at a final concentration of 0.5 mg/mL and incubate for an additional 4 hours at 37°C.[\[13\]](#)
- Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[\[13\]](#)
- Absorbance Measurement: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 490-570 nm.[\[13\]](#)
- Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC50 value.

MTT Assay Experimental Workflow



[Click to download full resolution via product page](#)

Caption: A generalized workflow for the MTT cell viability assay.

Extraction and Analysis

Tubeimoside-1 is naturally sourced from the tubers of *Bolbostemma paniculatum*.^[1] The typical extraction process involves using aqueous ethanol followed by multi-step chromatographic purification to isolate the compound.^{[1][7]} For quantitative analysis in biological matrices, such as rat plasma, highly sensitive liquid chromatography-mass spectrometry (LC-MS) methods have been developed and validated.^{[18][21]} These methods are crucial for pharmacokinetic studies, which have shown that **Tubeimoside-1** has low oral bioavailability, suggesting it may be prone to degradation in the gastrointestinal tract or have poor absorption.^{[18][21]}

Conclusion

Tubeimoside-1 is a potent bioactive saponin with a complex chemical structure and significant therapeutic potential, particularly in oncology. Its ability to modulate multiple key signaling pathways involved in cell proliferation, apoptosis, and angiogenesis makes it an attractive candidate for further drug development.^{[5][10]} A thorough understanding of its physicochemical properties, biological mechanisms, and the experimental protocols used for its evaluation is critical for researchers and scientists aiming to harness its capabilities in developing novel therapeutic strategies. Further research into its pharmacokinetics and the development of targeted delivery systems may help overcome its low bioavailability and enhance its clinical utility.^{[10][18]}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Page loading... [\[wap.guidechem.com\]](http://wap.guidechem.com)
- 2. Antitumor effects of Tubeimoside-1 in NCI-H1299 cells are mediated by microRNA-126-5p-induced inactivation of VEGF-A/VEGFR-2/ERK signaling pathway - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](http://pubmed.ncbi.nlm.nih.gov)

- 3. Tubeimoside-1 inhibits proliferation and induces apoptosis by increasing the Bax to Bcl-2 ratio and decreasing COX-2 expression in lung cancer A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. [researchgate.net](#) [[researchgate.net](#)]
- 5. [researchgate.net](#) [[researchgate.net](#)]
- 6. Tubeimoside I | CAS:102040-03-9 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
- 7. [researchgate.net](#) [[researchgate.net](#)]
- 8. Structure-activity relationship of tubeimosides in anti-inflammatory, antitumor, and antitumor-promoting effects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. [researchgate.net](#) [[researchgate.net](#)]
- 10. Tubeimoside-1: A review of its antitumor effects, pharmacokinetics, toxicity, and targeting preparations - PMC [pmc.ncbi.nlm.nih.gov]
- 11. [scbt.com](#) [[scbt.com](#)]
- 12. Tubeimoside A | C63H98O29 | CID 51346132 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 13. [selleckchem.com](#) [[selleckchem.com](#)]
- 14. [apexbt.com](#) [[apexbt.com](#)]
- 15. Unraveling the Action Mechanism of Tubeimoside-1 against Tumor Microvessels via Network Pharmacology and Experimental Validation [jncancer.org]
- 16. Tubeimoside-1 Enhances TRAIL-Induced Apoptotic Cell Death through STAMBPL1-Mediated c-FLIP Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Tubeimoside-1 (TBMS1) inhibits lung cancer cell growth and induces cells apoptosis through activation of MAPK-JNK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Frontiers | Tubeimoside-1: A review of its antitumor effects, pharmacokinetics, toxicity, and targeting preparations [frontiersin.org]
- 19. [researchgate.net](#) [[researchgate.net](#)]
- 20. Tubeimoside-I, an inhibitor of HSPD1, enhances cytotoxicity of oxaliplatin by activating ER stress and MAPK signaling pathways in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Quantitative determination of the anticancer agent tubeimoside I in rat plasma by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [A Comprehensive Technical Guide to Tubeimoside: Chemical Structure, Properties, and Biological Activity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b16087358/docs#a-comprehensive-technical-guide-to-tubeimoside-chemical-structure-properties-and-biological-activity\]](https://www.benchchem.com/product/b16087358/docs#a-comprehensive-technical-guide-to-tubeimoside-chemical-structure-properties-and-biological-activity)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)